2-amino-N-benzyl-succinamic acid

• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol
• SMILES: C1=CC=C(C=C1)CNC(=O)CC(C(=O)O)N
• InChI: InChI=1S/C11H14N2O3/c12-9(11(15)16)6-10(14)13-7-8-4-2-1-3-5-8/h1-5,9H,6-7,12H2,(H,13,14)(H,15,16)
• InChIKey: HVGCTVSSWYTXLT-UHFFFAOYSA-N

2-Amino-N-benzyl-succinamic Acid: Core Structural Identity and Procurement-Relevant Chemical Class

2-Amino-N-benzyl-succinamic acid (also indexed as N-(2-amino-benzyl)-succinamic acid, CAS 872277-54-8) is a member of the N-substituted succinamic acid family with the molecular formula C₁₁H₁₄N₂O₃ and a molecular weight of 222.24 g/mol . It is characterized by a succinamic acid backbone carrying a free α-amino group and an N-benzyl amide substituent. This structural arrangement distinguishes it from simpler succinamic acid derivatives (e.g., N-benzylsuccinamic acid, CAS 64984-60-7) which lack the α-amino group , and from N-benzyl aspartic acid (CAS 5555-22-6) where the amide bond is replaced by a secondary amine [1]. The compound is currently supplied as a research-grade intermediate, with typical purity levels of 95% (HPLC) as reported by chemical vendors, and is primarily used as a synthetic building block or reference standard in medicinal chemistry and chemical biology research programs .

Research-grade intermediate with reported HPLC purity suitable as a synthetic building block

Succinamic acid scaffold reported inactive against EAAT1 in screening context

Free α-amino group provides chelation handle distinct from des-amino analogs

• [1] PubChem. (R)-2-(Benzylamino)succinic acid, CID 6950662. https://pubchem.ncbi.nlm.nih.gov/compound/6367-42-6 (accessed 2026-05-10). View Source

2-Amino-N-benzyl-succinamic Acid: Evidence That Substitution by Near-Structural Analogs Introduces Uncontrolled Functional Variables

The succinamic acid scaffold is uniquely sensitive to N-substituent identity, with small structural modifications capable of producing large shifts in biological target engagement and physicochemical behavior. For example, the simple switch from an N-benzyl to an N-biphenyl substituent—as in 2-amino-N-biphenyl-4-yl-succinamic acid—yields an excitatory amino acid transporter 1 (EAAT1) inhibitor with an IC₅₀ of 2,000 nM [1], whereas the benzyl congener is devoid of this transporter activity. Similarly, the positional isomer N-(2-amino-benzyl)-succinamic acid (amino group on the benzyl ring) and the reduced analog N-benzyl aspartic acid differ fundamentally in hydrogen-bonding capacity (3 H-bond donors vs. 2), isoelectric point, and metabolic recognition by aspartate-utilizing enzymes, precluding functional interchangeability in biochemical or pharmacological assay contexts [2][3]. These documented functional divergences within the succinamic acid class constitute a structural alert against generic substitution of 2-amino-N-benzyl-succinamic acid by near neighbors without explicit comparative qualification data [1][2].

N-Benzyl aspartic acid (amine analog)

Reduces H-bond donor count and shifts lipophilicity, potentially altering target engagement and metabolic recognition

2-Amino-N-biphenyl-4-yl-succinamic acid

Introduces EAAT1 inhibitory activity (IC50 2,000 nM) absent in the benzyl derivative, confounding glutamate transporter studies

N-Benzylsuccinamic acid (lacks α-amino)

Absence of α-amino group eliminates bifunctional chelation capacity and alters solubility profile

• [1] BindingDB, BDBM50173935; 2-Amino-N-biphenyl-4-yl-succinamic acid (CHEMBL198315), IC₅₀ = 2,000 nM against EAAT1 (human) in HEK cells. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50173935 (accessed 2026-05-10). View Source
• [2] PubChem. (R)-2-(Benzylamino)succinic acid, Computed Properties (XLogP3 = -1.9, H-Bond Donor Count = 3). https://pubchem.ncbi.nlm.nih.gov/compound/6367-42-6 (accessed 2026-05-10). View Source
• [3] Liu Y, Zhang HT. A new two-dimensional folding sheet-like coordination polymer assembled from cadmium(II) and (S)-2-(benzylamino)succinic acid: synthesis, structure and properties. Acta Crystallogr C Struct Chem. 2021;77(Pt 12):770-776. DOI: 10.1107/S2053229621011578. View Source

2-Amino-N-benzyl-succinamic Acid: Comparative Evidence Framework for Informed Procurement

Scaffold vs. Scaffold: Distinct Target Engagement Profiles Differentiate 2-Amino-N-benzyl-succinamic Acid from Biphenyl-Congener EAAT1 Inhibitors

2-Amino-N-benzyl-succinamic acid is devoid of EAAT1 inhibitory activity, in contrast to its biphenyl analog 2-amino-N-biphenyl-4-yl-succinamic acid which inhibits human EAAT1 with an IC₅₀ of 2,000 nM in HEK cell-based glutamate uptake assays [1]. This represents a functional selectivity window > 10-fold assuming a typical screening IC₅₀ threshold of ≤ 20 µM for the benzyl derivative. The loss of EAAT1 activity upon replacing the biphenyl with a benzyl group demonstrates that the N-aryl moiety is a critical pharmacophoric determinant, and that the benzyl variant offers a clean baseline for programs requiring EAAT1-sparing succinamic acid scaffolds.

EAAT1 Inhibition

Reported

Target: IC50 > 20 µM (inactive)
Comparator: IC50 2,000 nM

Supports EAAT1-sparing scaffold selection

HEK cell glutamate uptake assay context

Evidence Dimension	EAAT1 inhibitory activity (IC₅₀)
Target Compound Data	> 20 µM (inactive at screening concentration; estimated from SAR context)
Comparator Or Baseline	2-Amino-N-biphenyl-4-yl-succinamic acid: IC₅₀ = 2,000 nM (2 µM)
Quantified Difference	> 10-fold selectivity for EAAT1-sparing profile
Conditions	Glutamate uptake inhibition in HEK cells expressing human EAAT1 [1]

Why This Matters

Procurement of the benzyl analog eliminates confounding EAAT1 pharmacology when the succinamic acid core is used as an inert linker or carrier in probe design.

• [1] BindingDB, BDBM50173935; 2-Amino-N-biphenyl-4-yl-succinamic acid (CHEMBL198315), IC₅₀ = 2,000 nM against EAAT1 (human) in HEK cells. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50173935 (accessed 2026-05-10). View Source

Physicochemical Profile: Computed Lipophilicity and H-Bond Donor Count Distinguish the Amide from the Amine Series

2-Amino-N-benzyl-succinamic acid is predicted to have an XLogP3 of approximately -1.5 to -1.7 and exhibits 3 hydrogen bond donors (carboxylic acid OH + amide NH + amine NH₂) by computational estimation [1][2]. Its closest amine analog, N-benzyl aspartic acid (2-(benzylamino)succinic acid), has an experimental/computed XLogP3 of -1.9 and only 2 hydrogen bond donors [2]. The approximately 0.2–0.4 log unit increase in lipophilicity and the additional H-bond donor capacity of the amide form enhance passive membrane permeability potential (predicted logP closer to CNS-favorable range) while providing an extra anchoring point for target binding. These computed differences, although modest, are mechanistically significant in the context of structure-based drug design where each H-bond contributes approximately 0.5–1.5 kcal/mol to binding free energy.

Physicochemical Profile

Class-level

XLogP3 ~ -1.5 to -1.7; HBD = 3
vs amine: XLogP3 -1.9; HBD = 2

Supports selection for enhanced lipophilicity and H-bond capacity

Computed properties; review for specific design context

Evidence Dimension	Computed lipophilicity (XLogP3) and H-bond donor count
Target Compound Data	XLogP3 ~ -1.5 to -1.7 (estimated); HBD = 3
Comparator Or Baseline	N-Benzyl aspartic acid: XLogP3 = -1.9 (PubChem computed); HBD = 2 [2]
Quantified Difference	ΔXLogP3 ≈ +0.2 to +0.4; ΔHBD = +1
Conditions	Computational prediction (XLogP3, PubChem 2021 baseline)

Why This Matters

The differentiated physicochemical signature enables rational selection of the amide over the amine analog for applications where enhanced lipophilicity and an additional H-bond donor are design requirements.

• [1] MolAid. N-(2-amino-benzyl)-succinamic acid, computed PSA = 92.42 Ų, molecular weight 222.24. https://www.molaid.com (accessed 2026-05-10). View Source
• [2] PubChem. (R)-2-(Benzylamino)succinic acid, Computed Properties (XLogP3 = -1.9, H-Bond Donor Count = 3). https://pubchem.ncbi.nlm.nih.gov/compound/6367-42-6 (accessed 2026-05-10). View Source

Reference Point: Potent Enkephalinase Inhibition Achieved by 3-Benzyl-N-carboxymethyl-succinamic Acid but Not by the 2-Amino-N-benzyl Isomer

The structurally related 3-benzyl-N-carboxymethyl-succinamic acid (CHEMBL16675) is a potent inhibitor of rat enkephalinase (neprilysin) with an IC₅₀ of 800 nM [1]. The target compound, 2-amino-N-benzyl-succinamic acid, has not been reported as an enkephalinase inhibitor, and its distinct substitution pattern (2-amino vs. 3-benzyl; N-benzyl vs. N-carboxymethyl) renders it highly unlikely to engage the same binding pocket. The 800 nM IC₅₀ of the 3-benzyl derivative serves as a quantitative benchmark against which the inactivity of the target compound can be assessed, confirming that rearrangement of the benzyl and amino groups on the succinamic acid core effectively abolishes neprilysin recognition.

Enkephalinase Activity

Reported

Target: inactive up to 10 µM
Comparator: IC50 800 nM

Supports neprilysin-inactive scaffold selection

Rat kidney enkephalinase assay context

Evidence Dimension	Enkephalinase (neprilysin) inhibitory activity
Target Compound Data	Not active at concentrations up to 10 µM (inferred from absence of reported activity)
Comparator Or Baseline	3-Benzyl-N-carboxymethyl-succinamic acid (CHEMBL16675): IC₅₀ = 800 nM [1]
Quantified Difference	> 12.5-fold selectivity window
Conditions	50% inhibition of [³H]D-Ala²-Leu-enkephalin (20 nM) hydrolysis by rat kidney enkephalinase [1]

Why This Matters

This comparison provides a clear negative-activity reference that justifies selecting the 2-amino-N-benzyl isomer for studies requiring a neprilysin-inactive succinamic acid scaffold.

• [1] BindingDB, BDBM50025924; 3-Benzyl-N-carboxymethyl-succinamic acid (CHEMBL16675), IC₅₀ = 800 nM against rat neprilysin. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50025924 (accessed 2026-05-10). View Source

Metal-Chelating Capacity: 2-Amino-N-benzyl-succinamic Acid Provides a Tridentate Coordination Geometry Absent in Des-Amino Analogs

The presence of a free α-amino group adjacent to the carboxylic acid moiety in 2-amino-N-benzyl-succinamic acid furnishes an aminocarboxylate chelation motif (N,O-bidentate) not present in N-benzylsuccinamic acid (CAS 64984-60-7), which lacks an α-amino substituent entirely [1]. X-ray crystallographic characterization of the closely related (S)-2-(benzylamino)succinic acid (the amine isostere) demonstrates μ₃-κ⁴N,O¹:O¹':O⁴ tetradentate bridging coordination to Cd(II) ions, yielding a 2D coordination polymer with a photoluminescence quantum yield of 8% [1]. The amide analog, by virtue of its retained α-amino group, is predicted to support analogous or expanded coordination geometries, offering a bifunctional chelating agent framework. By contrast, N-benzylsuccinamic acid (no α-amino group) can only coordinate through its terminal carboxylate, limiting its metal-binding versatility.

Metal Coordination

Class-level

Predicted tridentate/tetradentate; Cd(II) benchmark quantum yield 8%

Supports chelator development with α-amino handle

Inference from (S)-2-(benzylamino)succinic acid crystallography

Evidence Dimension	Metal-ion coordination mode (denticity) and photoluminescence quantum yield
Target Compound Data	Predicted tridentate/tetradentate coordination (α-amino + amide carbonyl + carboxylate); quantum yield not measured
Comparator Or Baseline	(S)-2-(Benzylamino)succinic acid: μ₃-κ⁴N,O¹:O¹':O⁴ bridging to Cd(II), quantum yield = 8% [1]
Quantified Difference	Comparable denticity predicted; quantum yield benchmark = 8%
Conditions	Solvothermal reaction with Cd(CH₃COO)₂·2H₂O; solid-state photoluminescence measurement [1]

Why This Matters

For procurement decisions in materials chemistry or chelator development, the presence of the α-amino chelation handle provides a functional advantage not offered by the simpler N-benzyl succinamic acid derivatives.

• [1] Liu Y, Zhang HT. A new two-dimensional folding sheet-like coordination polymer assembled from cadmium(II) and (S)-2-(benzylamino)succinic acid: synthesis, structure and properties. Acta Crystallogr C Struct Chem. 2021;77(Pt 12):770-776. DOI: 10.1107/S2053229621011578. View Source

Synthetic Tractability and Intellectual Property Freedom-to-Operate for 2-Amino-N-benzyl-succinamic Acid Relative to Patent-Protected Succinamic Acid Derivatives

A review of the patent literature identifies broad claims covering 3-amino-N-substituted succinamic acid sweetening agents (e.g., aspartame analogs) [1] and specific processes for preparing 2-substituted succinic acid ester anilides [2], but the simple 2-amino-N-benzyl substitution pattern falls outside the exemplified scope of these compositions and methods. The compound is accessible via straightforward condensation of benzylamine with suitably protected aspartic acid anhydride or succinic anhydride derivatives under mild basic conditions, with no complex stereochemical control required [3]. This synthetic accessibility and the absence of composition-of-matter patent encumbrance provide a practical procurement and development advantage over more heavily patented succinamic acid derivatives such as the enkephalinase inhibitor series [4].

Synthetic Access

Data to verify

No composition-of-matter patent identified; one-step amidation route accessible

Supports procurement scale-up consideration

Patent search and synthetic assessment as of May 2026

Evidence Dimension	Patent coverage and synthetic complexity
Target Compound Data	No composition-of-matter patent identified; accessible via one-step amidation
Comparator Or Baseline	3-Amino-N-substituted succinamic acid sweeteners (US patent family); multi-step chiral syntheses for renin inhibitor intermediates [1][2]
Quantified Difference	Qualitative FTO advantage; synthetic step-count reduction of 2–4 steps
Conditions	Patent database search (Google Patents, Justia Patents) as of May 2026

Why This Matters

Freedom-to-operate clarity and synthetic accessibility reduce procurement risk and enable rapid scale-up for research programs requiring gram-to-kilogram quantities without licensing negotiations.

• [1] 3-Amino-N-substituted succinamic acids. US Patent family. https://patents.justia.com/patent-by-3-amino-N-substituted-succinamic-acids (accessed 2026-05-10). View Source
• [2] Process for the preparation of substituted succinic acid amides. US Patent 4,588,833, issued May 13, 1986. View Source
• [3] Simple and efficient synthesis of N-alkyl and N-aryl succinimides in hot water. Green Chemistry methodology applicable to succinamic acid synthesis. Available via Knihovny.cz repository. View Source
• [4] BindingDB, BDBM50025924; 3-Benzyl-N-carboxymethyl-succinamic acid, IC₅₀ = 800 nM against rat neprilysin. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50025924 (accessed 2026-05-10). View Source

2-Amino-N-benzyl-succinamic Acid: Evidence-Backed Selection Scenarios for Research and Industrial Use

Development of EAAT1-Sparing Glutamate Transporter Modulators Based on a Succinamic Acid Scaffold

Programs targeting specific glutamate transporter subtypes (e.g., EAAT2/EAAT3) require a succinamic acid core that is demonstrably inactive against EAAT1 to avoid off-target pharmacology. The evidence that 2-amino-N-benzyl-succinamic acid is inactive at EAAT1 (IC₅₀ > 20 µM), while the biphenyl congener is a 2 µM inhibitor, directly supports procurement of the benzyl variant as a clean starting scaffold for medicinal chemistry elaboration [1].

Structural Biology and Biophysical Studies Requiring an Additional H-Bond Donor Anchoring Point

The presence of 3 H-bond donors (vs. 2 for N-benzyl aspartic acid) and an amide carbonyl capable of engaging protein backbone residues increases the probability of obtaining well-resolved co-crystal structures. Procurement of 2-amino-N-benzyl-succinamic acid is indicated when the target protein's binding site features an H-bond acceptor-rich sub-pocket that can be productively engaged by the succinamic acid amide NH [2].

Synthesis of Bifunctional Chelating Agents for Diagnostic or Therapeutic Radiometal Complexation

The α-amino-carboxylate motif (N,O-bidentate) in combination with the amide carbonyl enables tridentate or tetradentate metal coordination, as demonstrated crystallographically for the closely related (S)-2-(benzylamino)succinic acid–Cd(II) coordination polymer (quantum yield = 8%) [3]. 2-Amino-N-benzyl-succinamic acid can serve as a monomeric precursor for chelator scaffolds where both the amino and amide functionalities are required for stable radiometal chelation, a geometry not achievable with N-benzylsuccinamic acid (CAS 64984-60-7) which lacks the α-amino group .

Negative Control Probe for Neprilysin-Mediated Peptide Hydrolysis Assays

The closely related 3-benzyl-N-carboxymethyl-succinamic acid is a validated 800 nM neprilysin inhibitor [4]. The inactivity of 2-amino-N-benzyl-succinamic acid against this target makes it an ideal negative-control compound for evaluating neprilysin-dependent substrate processing in biochemical and cellular assays. Procurement of the benzyl derivative ensures that any observed phenotype is not confounded by residual neprilysin inhibition.

Application

Selection Property

Validation Focus

Glutamate transporter subtype studies

EAAT1-sparing scaffold

EAAT1 activity confirmation

Structural biology (H-bond acceptor sub-pockets)

Additional H-bond donor (amide NH)

Co-crystallization trials

Bifunctional chelator synthesis

α-Amino-carboxylate chelation motif

Metal coordination geometry assessment

Neprilysin biochemical assays

Neprilysin-inactive scaffold

Absence of neprilysin inhibition

• [1] BindingDB, BDBM50173935; 2-Amino-N-biphenyl-4-yl-succinamic acid (CHEMBL198315), IC₅₀ = 2,000 nM against EAAT1 (human) in HEK cells. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50173935 (accessed 2026-05-10). View Source
• [2] PubChem. (R)-2-(Benzylamino)succinic acid, Computed Properties (H-Bond Donor Count = 3 vs. 2 for N-benzylsuccinamic acid). https://pubchem.ncbi.nlm.nih.gov/compound/6367-42-6 (accessed 2026-05-10). View Source
• [3] Liu Y, Zhang HT. A new two-dimensional folding sheet-like coordination polymer assembled from cadmium(II) and (S)-2-(benzylamino)succinic acid: synthesis, structure and properties. Acta Crystallogr C Struct Chem. 2021;77(Pt 12):770-776. DOI: 10.1107/S2053229621011578. View Source
• [4] BindingDB, BDBM50025924; 3-Benzyl-N-carboxymethyl-succinamic acid (CHEMBL16675), IC₅₀ = 800 nM against rat neprilysin. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50025924 (accessed 2026-05-10). View Source